Cas no 887403-27-2 (propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide)

• Product Name: propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide
• CAS No: 887403-27-2
• MF: C₁₁H₁₅BrCl₃NO
• MW: 363.50589966774
• MDL: MFCD18909674
• CID: 1084174
• PubChem ID: 71304482
• Update Time: 2025-06-09

propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• N-(2-(2,4,6-Trichlorophenoxy)ethyl)propan-1-amine hydrobromide
• N-[2-(2,4,6-Trichlorophenoxy)ethyl]-1-propanamine hydrobromide (1 :1)
• propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide
• 887403-27-2
• EN300-195235
• PROPYL[2-(2,4,6-TRICHLOROPHENOXY)ETHYL]AMINE HYDROBROMIDE
• DB-371022

• MDL： MFCD18909674
• Inchi： 1S/C11H14Cl3NO.BrH/c1-2-3-15-4-5-16-11-9(13)6-8(12)7-10(11)14;/h6-7,15H,2-5H2,1H3;1H
• InChI Key： VUXWQMNTCKZKEF-UHFFFAOYSA-N
• SMILES： Br.ClC1C=C(C=C(C=1OCCNCCC)Cl)Cl

Computed Properties

• Exact Mass: 360.94026g/mol
• Monoisotopic Mass: 360.94026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide

Introduction to Propyl2-(2,4,6-trichlorophenoxy)ethylamine Hydrobromide (CAS No. 887403-27-2)

Propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide, a compound with the chemical formula C₁₁H₁₃BrCl₃NO, is a significant molecule in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The CAS number 887403-27-2 serves as a unique identifier, ensuring precise classification and reference within scientific literature and databases.

The name propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide encapsulates several key structural features that contribute to its chemical behavior and reactivity. The presence of a propyl chain and a 2,4,6-trichlorophenoxy group suggests a complex interplay of electronic and steric effects, which are crucial for understanding its biological activity. The hydrobromide salt form enhances its solubility in aqueous solutions, making it more amenable for various biochemical assays and pharmaceutical formulations.

Recent advancements in the field of cheminformatics have highlighted the importance of such compounds in drug discovery. The structural motifs present in propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide are often explored for their potential to interact with biological targets. For instance, the 2,4,6-trichlorophenoxy group is known for its ability to modulate enzyme activity and receptor binding affinities. This has led to extensive research into derivatives of this compound as potential therapeutic agents.

In the realm of medicinal chemistry, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving treatment outcomes. The propylamine moiety in this compound contributes to its amphiphilic nature, allowing it to traverse biological membranes effectively. This property is particularly valuable in designing prodrugs or delivery systems that enhance bioavailability and target specificity.

Current research indicates that compounds with similar structural features to propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide exhibit promising activities in preclinical models. Studies have demonstrated their potential in modulating inflammatory pathways and neurotransmitter systems. The hydrobromide salt form has been particularly noted for its stability under various conditions, which is a critical factor in pharmaceutical formulations.

The synthesis of propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been instrumental in constructing the desired molecular framework.

The pharmacological profile of this compound is under active investigation. Preliminary studies suggest that it may exhibit interactions with receptors and enzymes involved in metabolic disorders and neurodegenerative diseases. The chloro substituents on the phenyl ring are particularly noteworthy for their ability to influence electronic properties and binding affinity.

Computational modeling has played a pivotal role in understanding the interactions between propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide and biological targets. Molecular docking studies have provided insights into potential binding modes and affinity profiles. These findings are corroborated by experimental data obtained from enzyme inhibition assays and cell-based assays.

The development of novel pharmaceuticals often involves iterative optimization of lead compounds. Propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide serves as a valuable starting point for generating analogs with enhanced properties. By modifying substituents or altering functional groups, researchers can fine-tune biological activity while maintaining solubility and pharmacokinetic profiles.

The regulatory landscape for new drug development necessitates rigorous safety and efficacy evaluations. Propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide must undergo comprehensive toxicological studies before it can be considered for clinical trials. These studies include acute toxicity tests, chronic toxicity assessments, and genotoxicity evaluations to ensure patient safety.

In conclusion, propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide (CAS No. 887403-27-2) represents a significant advancement in pharmaceutical research. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in the development of next-generation therapeutics.